Cas no 1226902-28-8 (1h-indazole,5-ethoxy-6-nitro-)

• Product Name: 1h-indazole,5-ethoxy-6-nitro-
• CAS No: 1226902-28-8
• MF: C₉H₉N₃O₃
• MW: 207.1861
• CID: 4741267
• Update Time: 2020-09-10

1h-indazole,5-ethoxy-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-ETHOXY-6-NITRO-1H-INDAZOLE
• 1h-indazole,5-ethoxy-6-nitro-
• CID 76846124

• Inchi： 1S/C9H9N3O3/c1-2-15-9-3-6-5-10-11-7(6)4-8(9)12(13)14/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： ADTFWBVHEFDJTD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C2C([H])=NN([H])C2=C([H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.064391g/mol
• Monoisotopic Mass: 207.064391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.19g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 83.7